![molecular formula C9H16N2 B1628668 3-(2-Azabicyclo[2.2.1]hept-5-EN-2-YL)propan-1-amine CAS No. 915920-45-5](/img/structure/B1628668.png)
3-(2-Azabicyclo[2.2.1]hept-5-EN-2-YL)propan-1-amine
Overview
Description
“3-(2-Azabicyclo[2.2.1]hept-5-EN-2-YL)propan-1-amine” is a chemical compound with the molecular weight of 152.24 . It is also known as a bicyclic γ-lactam . This compound can be used as a precursor to prepare other compounds such as Amino-peramivir, a potent neuraminidase inhibitor .
Synthesis Analysis
The synthesis of this compound involves several steps. For instance, the γ-lactam was converted into the bromo ester and the latter compound was transformed in five steps into the diester . Similarly, the lactam was converted into the hydroxy amide via the intermediacy of the dihalogeno compound .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C9H16N2/c10-4-1-5-11-7-8-2-3-9(11)6-8/h2-3,8-9H,1,4-7,10H2
. Chemical Reactions Analysis
This compound can undergo various chemical reactions. For example, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes can be used to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes . Also, a mechanistic scheme for the phosphorylation reaction of these adducts to afford the corresponding phosphorylbicycles has been proposed .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Synthetic Building Block
This compound has been identified as a versatile synthetic building block and has had a significant impact on the development of therapeutics . It has been used as a model substrate in numerous transition metal-catalyzed methodology development reactions .
Precursor in Drug Synthesis
It can be used as a precursor to prepare Amino-peramivir, a potent neuraminidase inhibitor . This makes it valuable in the development of antiviral drugs.
GABA Aminotransferase (GABA-AT) Inactivators
The compound can be used to prepare five-membered analogs of 4-amino-5-halopentanoic acids, which are potential GABA aminotransferase (GABA-AT) inactivators . This suggests potential applications in the treatment of neurological disorders.
HIV-1 Inhibitor
This lactam and its antipode are precursors to the enantiomers of the carbocyclic nucleoside carbovir . It has been demonstrated that (-)-carbovir is a potent inhibitor of HIV-1 , suggesting potential applications in the treatment of HIV.
Enzyme Studies
The compound has been used in studies involving Lipase enzymes for the resolution of racemic mixtures . This suggests potential applications in enzymology and biochemistry.
Safety and Hazards
This compound may cause serious eye damage, may cause an allergic skin reaction, and is harmful if swallowed . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets, such as enzymes and receptors, which play crucial roles in cellular processes .
Mode of Action
It’s known that the compound can undergo various chemical reactions, such as palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes, to synthesize oxygenated 2-azabicyclo[221]heptanes . These reactions proceed efficiently with a broad array of substrates .
Biochemical Pathways
The products of its reactions could be further functionalized to build up a library of bridged aza-bicyclic structures , which may influence various biochemical pathways.
properties
IUPAC Name |
3-(2-azabicyclo[2.2.1]hept-5-en-2-yl)propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2/c10-4-1-5-11-7-8-2-3-9(11)6-8/h2-3,8-9H,1,4-7,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWOKESWBVNYYBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1C=C2)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40610602 | |
Record name | 3-(2-Azabicyclo[2.2.1]hept-5-en-2-yl)propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40610602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
915920-45-5 | |
Record name | 2-Azabicyclo[2.2.1]hept-5-ene-2-propanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=915920-45-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2-Azabicyclo[2.2.1]hept-5-en-2-yl)propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40610602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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